Cas no 2060051-50-3 (2-amino-4-fluoro-2-(hydroxymethyl)butanoic acid)

• Product Name: 2-amino-4-fluoro-2-(hydroxymethyl)butanoic acid
• CAS No: 2060051-50-3
• MF: C₅H₁₀FNO₃
• MW: 151.136205196381
• MDL: MFCD30477606
• CID: 5212665
• PubChem ID: 137702056
• Update Time: 2025-07-02

2-amino-4-fluoro-2-(hydroxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• CID 137702056
• Isovaline, 4-fluoro-2'-hydroxy-
• 2-amino-4-fluoro-2-(hydroxymethyl)butanoic acid

• MDL： MFCD30477606
• Inchi： 1S/C5H10FNO3/c6-2-1-5(7,3-8)4(9)10/h8H,1-3,7H2,(H,9,10)/t5-/m0/s1
• InChI Key： WCEFGJPHWRKGGU-YFKPBYRVSA-N
• SMILES： C(O)(=O)[C@](CCF)(CO)N

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 342.6±42.0 °C(Predicted)
• pka: 1.88±0.10(Predicted)

Additional information on 2-amino-4-fluoro-2-(hydroxymethyl)butanoic acid

Comprehensive Overview of 2-amino-4-fluoro-2-(hydroxymethyl)butanoic acid (CAS No. 2060051-50-3)

2-amino-4-fluoro-2-(hydroxymethyl)butanoic acid (CAS No. 2060051-50-3) is a fluorinated amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated as AFHMB, features a fluorine atom at the 4-position and a hydroxymethyl group at the 2-position, making it a versatile building block for drug discovery and peptide synthesis. Researchers are increasingly exploring its potential in modulating enzyme activity and enhancing the stability of therapeutic peptides, aligning with the growing demand for fluorinated amino acids in modern medicine.

The rise of precision medicine and targeted therapies has fueled interest in specialized compounds like 2-amino-4-fluoro-2-(hydroxymethyl)butanoic acid. Its incorporation into peptide chains can improve metabolic stability and bioavailability, addressing common challenges in drug development. Recent studies highlight its role in designing protease inhibitors and receptor agonists, particularly in oncology and neurology. For instance, fluorinated amino acids are pivotal in creating PET imaging probes, a hot topic in diagnostic research. The compound’s CAS No. 2060051-50-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge applications.

From a synthetic chemistry perspective, AFHMB offers intriguing possibilities for stereoselective synthesis. The presence of both amino and hydroxymethyl groups enables diverse functionalization strategies, catering to the demand for chiral intermediates in asymmetric catalysis. Industry professionals often query its synthetic protocols and purity standards, underscoring the need for reliable production methods. Analytical techniques like HPLC and NMR are critical for characterizing this compound, ensuring compliance with stringent pharmaceutical guidelines.

Environmental and regulatory considerations also shape the discourse around 2-amino-4-fluoro-2-(hydroxymethyl)butanoic acid. As sustainability gains traction, researchers seek green chemistry approaches to synthesize such fluorinated compounds. Questions about its biodegradability and ecotoxicology are common in scientific forums, mirroring broader concerns about sustainable drug development. The compound’s CAS No. 2060051-50-3 is often cross-referenced with REACH and FDA databases to assess its safety profile.

In summary, 2-amino-4-fluoro-2-(hydroxymethyl)butanoic acid (CAS No. 2060051-50-3) exemplifies the intersection of innovation and practicality in medicinal chemistry. Its applications span from drug design to diagnostic tools, resonating with trends like personalized medicine and green synthesis. As the scientific community continues to unravel its potential, this compound remains a focal point for both academic and industrial research.